[1-(2-Chloro-5-piperidin-1-ylsulfonylanilino)-1-oxopropan-2-yl] 6-chloropyridine-3-carboxylate

• IUPAC Name: [1-(2-chloro-5-piperidin-1-ylsulfonylanilino)-1-oxopropan-2-yl] 6-chloropyridine-3-carboxylate
• InChI: InChI=1S/C20H21Cl2N3O5S/c1-13(30-20(27)14-5-8-18(22)23-12-14)19(26)24-17-11-15(6-7-16(17)21)31(28,29)25-9-3-2-4-10-25/h5-8,11-13H,2-4,9-10H2,1H3,(H,24,26)
• InChI Key: NYONSBCQKILOFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC(=C1)S(=O)(=O)N2CCCCC2)Cl)OC(=O)C3=CN=C(C=C3)Cl
• Molecular Formula: C20H21Cl2N3O5S
• Molecular Weight: 486.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a sulfonyl group, an aniline group, a carboxylate group, and a pyridine ring. These functional groups suggest that this compound could have a variety of chemical properties and potential uses.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine ring, sulfonyl group, aniline group, carboxylate group, and pyridine ring would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the piperidine ring could undergo reactions typical of amines, such as protonation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonyl and carboxylate groups could make this compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it is a solid, it could pose a dust explosion hazard.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, and testing its safety.